Cas no 166752-16-5 (4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]-)

4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]- structure
166752-16-5 structure
Product Name:4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]-
CAS No:166752-16-5
MF:C11H10BrN3S
MW:296.18619966507
CID:1347284
Update Time:2024-08-17

4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]-
    • Inchi: 1S/C11H10BrN3S/c12-9-3-1-2-8(6-9)7-16-11-14-5-4-10(13)15-11/h1-6H,7H2,(H2,13,14,15)
    • InChI Key: LENRSFSADDLPRJ-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC=CC(Br)=C2)=NC=CC(N)=N1

Computed Properties

  • Exact Mass: 294.978

Experimental Properties

  • Density: 1.61±0.1 g/cm3(Predicted)
  • Melting Point: 100-102 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 473.6±30.0 °C(Predicted)
  • PSA: 51.8
  • pka: 3.74±0.10(Predicted)
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